N-cyclopropyl-2-(4-(2,4-difluorobenzamido)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: N-cyclopropyl-2-[4-[(2,4-difluorobenzoyl)amino]phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C18H14F2N6O2/c19-10-1-8-14(15(20)9-10)17(27)21-12-4-6-13(7-5-12)26-24-16(23-25-26)18(28)22-11-2-3-11/h1,4-9,11H,2-3H2,(H,21,27)(H,22,28)
• InChI Key: IHRFCSMEXVXLIK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)NC(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C18H14F2N6O2
• Molecular Weight: 384.3 g/mol
• CAS No.: 1421584-33-9

Description

N-cyclopropyl-2-(4-(2,4-difluorobenzamido)phenyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H14F2N6O2 and its molecular weight is 384.347. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Novel Aromatic Polyimides

Research has demonstrated the synthesis and characterization of new diamines and their polymerization with various anhydrides, resulting in polyimides with significant organic solvent solubility and thermal stability. This work contributes to the development of processable and heat-resistant polymeric materials (Butt et al., 2005).

Catalytic Applications

Enantioselective Reactions

Studies have shown the effectiveness of dirhodium tetrakis catalysts for enantioselective reactions, highlighting their utility in synthetic chemistry. The research focuses on cyclopropanations and tandem cyclopropanation/Cope rearrangements, showcasing the catalyst's versatility and compatibility with various solvents (Qin et al., 2011; Briones et al., 2010).

Supramolecular Chemistry

Anion-induced Pseudorotaxanes

Research into the tetracationic macrocycle cyclo22 has revealed its ability to form environmentally responsive anion-induced pseudorotaxanes. These findings are pivotal in the development of supramolecular structures responsive to external stimuli (Gong et al., 2011).

Organic Synthesis

Cyclopropenation of Alkynes

The utility of dirhodium tetrakis((S)-N-(dodecylbenzenesulfonyl)prolinate) as a catalyst for the cyclopropenation of terminal alkynes demonstrates significant advancements in organic synthesis, offering a pathway to novel vinylcyclopropenes and cyclopentadienes (Briones et al., 2010).

Material Science

Soluble and Curable Polyamides

The synthesis of aromatic polyamides containing the phthalazinone moiety and terminal cyano groups has been explored. These compounds exhibit solubility and curability, leading to materials with excellent heat resistance, highlighting their potential as high-performance polymeric materials (Yu et al., 2009).